2-[(Furan-3-carbonylamino)methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[(furan-3-carbonylamino)methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H8N2O4S/c13-9(6-1-2-16-4-6)11-3-8-12-7(5-17-8)10(14)15/h1-2,4-5H,3H2,(H,11,13)(H,14,15)
• InChI Key: UJAAROBEFDJFKM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C(=O)NCC2=NC(=CS2)C(=O)O
• Molecular Formula: C10H8N2O4S
• Molecular Weight: 252.25 g/mol

Description

2-[(Furan-3-carbonylamino)methyl]-1,3-thiazole-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as FTC-TZC and has a molecular formula of C11H8N2O4S. The purpose of

Mechanism of Action

The mechanism of action of FTC-TZC is not fully understood. However, it is believed that it works by inhibiting the activity of enzymes that are involved in the synthesis of DNA and RNA. This leads to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
FTC-TZC has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi by disrupting the synthesis of their cell walls. It has also been shown to induce apoptosis in cancer cells by activating caspase enzymes. Additionally, FTC-TZC has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of FTC-TZC is its broad-spectrum antimicrobial and antifungal activity. It has also been shown to have anticancer properties, making it a potential candidate for cancer therapy. However, one limitation of FTC-TZC is its low solubility in water, which may affect its bioavailability in vivo. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of FTC-TZC.

Future Directions

There are several future directions for research on FTC-TZC. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to investigate the potential use of FTC-TZC in the treatment of various diseases, including cancer and infectious diseases. Finally, more research is needed to fully understand the mechanism of action and potential side effects of FTC-TZC.
Conclusion:
In conclusion, 2-[(Furan-3-carbonylamino)methyl]-1,3-thiazole-4-carboxylic acid is a chemical compound with potential applications in the field of medicine. Its broad-spectrum antimicrobial and antifungal activity, as well as its anticancer properties, make it a promising candidate for further research. However, more studies are needed to fully understand the mechanism of action and potential side effects of FTC-TZC.

Synthesis Methods

The synthesis of FTC-TZC involves the reaction of furan-3-carboxylic acid with thiosemicarbazide in the presence of acetic anhydride. The resulting compound is then treated with acetic acid to obtain FTC-TZC. The yield of this synthesis method is approximately 75%.

Scientific Research Applications

FTC-TZC has been extensively studied for its potential applications in the field of medicine. It has been shown to have antimicrobial, antifungal, and anticancer properties. FTC-TZC has been tested against various strains of bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. It has also been tested against cancer cell lines, including MCF-7 and HeLa cells.